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Compound of Interest

Compound Name: Fmoc-asp-ofm

Cat. No.: B613550 Get Quote

For researchers and drug development professionals, the responsible management of

chemical reagents is paramount for laboratory safety and environmental preservation. This

document provides a detailed protocol for the proper disposal of Fmoc-Asp(OFm)-OH (Nα-

Fmoc-L-aspartic acid α 9-fluorenylmethyl ester), ensuring adherence to safety standards and

regulatory mandates.

While the Safety Data Sheet (SDS) for Fmoc-Asp(OFm)-OH indicates no known physical or

human health hazards, and its degradation products are not considered toxic, it is imperative to

follow established laboratory best practices for chemical waste disposal.[1] All chemical waste

must be handled in accordance with federal, state, and local environmental control regulations.

[1]

Key Chemical and Safety Data
A comprehensive understanding of the chemical's properties is the first step toward safe

handling and disposal.
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Property Value

Chemical Name
Nα-Fmoc-L-aspartic acid α 9-fluorenylmethyl

ester

Synonyms Fmoc-Asp-OFm

CAS Number 187671-16-5

Molecular Formula C₃₃H₂₇NO₆

Hazardous Decomposition Products
Oxides of carbon (CO, CO₂) and nitrogen (NO,

NO₂, …)

Storage Temperature Do not store above 5˚C (41˚F)

Personal Protective Equipment (PPE)
Before handling Fmoc-Asp(OFm)-OH for disposal, it is crucial to be equipped with the

appropriate personal protective equipment to minimize any risk of exposure.

Eye Protection: Wear chemical safety goggles or glasses that comply with OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

Hand Protection: Use suitable protective gloves, such as nitrile gloves, to prevent skin

contact.[2]

Body Protection: A lab coat or other protective clothing is recommended to prevent skin

contact.[2]

Respiratory Protection: If there is a risk of generating dust, a particle filter respirator (N95

type) should be used.[2]

Step-by-Step Disposal Protocol
The proper disposal of Fmoc-Asp(OFm)-OH is crucial for protecting personnel and the

environment. This chemical should never be disposed of down the drain or in regular waste

streams.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Disposal_of_Fmoc_D_Trp_OH.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Disposal_of_Fmoc_D_Trp_OH.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Disposal_of_Fmoc_D_Trp_OH.pdf
https://www.benchchem.com/pdf/A_Comprehensive_Guide_to_the_Safe_Disposal_of_Fmoc_D_Trp_OH.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation of Waste: Keep Fmoc-Asp(OFm)-OH waste separate from other chemical waste

to prevent unintended reactions.[2]

Solid Waste Collection:

Collect unreacted Fmoc-Asp(OFm)-OH and any contaminated disposable items (e.g.,

weighing boats, gloves, paper towels) in a designated, clearly labeled, and sealed

container for solid chemical waste.[2]

For small spills, use appropriate tools to place the spilled material into a convenient waste

disposal container.[1] For large spills, a shovel can be used for the same purpose.[1]

Liquid Waste Collection:

Solutions containing Fmoc-Asp(OFm)-OH should be collected in a separate, labeled, and

sealed container for liquid chemical waste.[2]

The waste stream should be categorized based on the solvent used (e.g., halogenated or

non-halogenated).[2]

Containerization:

Utilize containers that are chemically resistant and can be securely sealed.[2]

Clearly label the waste container with "Hazardous Waste" (or as required by your

institution), the chemical name "Fmoc-Asp(OFm)-OH," and any other identifiers mandated

by your institution's waste management program.[2]

Storage of Waste:

Store the sealed waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents.[1][2]

Adhere to your institution's guidelines for the temporary storage of chemical waste.[2]

Final Disposal:
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All waste containers must be disposed of through your institution's certified chemical

waste disposal program.[2]

Ensure that the disposal process complies with all local, state, and federal regulations for

hazardous waste disposal.[2]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of Fmoc-

Asp(OFm)-OH.
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Start: Fmoc-Asp(OFm)-OH Waste

Is the waste solid or liquid?

Solid Waste
(Unreacted chemical, contaminated items)

Solid

Liquid Waste
(Solutions containing the chemical)

Liquid

Collect in a labeled, sealed container for solid chemical waste. Collect in a labeled, sealed container for liquid chemical waste.

Store in a designated, secure, and well-ventilated area.

Dispose of through the institution's certified chemical waste program.

Click to download full resolution via product page

Caption: Disposal workflow for Fmoc-Asp(OFm)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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